Cas no 70926-42-0 (7,16-Docosanediamine)

7,16-Docosanediamine structure
7,16-Docosanediamine structure
Product Name:7,16-Docosanediamine
CAS No:70926-42-0
MF:C22H48N2
MW:340.629926681519
CID:546386
PubChem ID:21285358
Update Time:2025-04-19

7,16-Docosanediamine Chemical and Physical Properties

Names and Identifiers

    • 7,16-Docosanediamine
    • docosane-7,16-diamine
    • 7,16-diaminodocosane
    • 70926-42-0
    • SCHEMBL9814193
    • UXWHXEQADOLPLB-UHFFFAOYSA-N
    • DTXSID20612003
    • Inchi: 1S/C22H48N2/c1-3-5-7-13-17-21(23)19-15-11-9-10-12-16-20-22(24)18-14-8-6-4-2/h21-22H,3-20,23-24H2,1-2H3
    • InChI Key: UXWHXEQADOLPLB-UHFFFAOYSA-N
    • SMILES: NC(CCCCCC)CCCCCCCCC(CCCCCC)N

Computed Properties

  • Exact Mass: 340.38204
  • Monoisotopic Mass: 340.381749540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 19
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04

7,16-Docosanediamine Related Literature

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